3-(6-(4-Fluorophenyl)pyridin-3-yl)prop-2-en-1-ol

• CAS RN: 918305-34-7
• Molecular Formula: C14H12FNO
• Molecular Weight: 229.25 g/mol
• IUPAC Name: 3-[6-(4-fluorophenyl)pyridin-3-yl]prop-2-en-1-ol
• InChI: InChI=1S/C14H12FNO/c15-13-6-4-12(5-7-13)14-8-3-11(10-16-14)2-1-9-17/h1-8,10,17H,9H2
• InChI Key: CBHJZBHQKDQYKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC=C(C=C2)C=CCO)F

Description

3-(6-(4-Fluorophenyl)pyridin-3-yl)prop-2-en-1-ol is a useful research compound. Its molecular formula is C14H12FNO and its molecular weight is 229.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

520 mg (2 mmol) of 3-(6-(4-fluorophenyl)pyridin-3-yl)acrylic acid methyl ester were dissolved in 40 ml of dichloromethane and cooled to −70° C. Under argon, 4.65 ml of a 1M solution of diisobutylaluminum hydride in hexane were slowly added. The mixture was stirred at −70° C. for 3 h, quenched with a solution of sodium sulfate, and warmed to room temperature. After filtration over Celite, the organic phase was separated and evaporated. Yield: 430 mg (93%)